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Compound of Interest

Compound Name: 3-(Phenyldiazenyl)aniline

CAS No.: 2835-59-8

Cat. No.: B13684321

Get Quote

Executive Summary
3-(Phenyldiazenyl)aniline is an asymmetric azo compound featuring an amino group at the

meta position relative to the azo linkage. Unlike its para-isomer (4-aminoazobenzene), which is

a potent carcinogen and industrial dye, the meta-isomer exhibits distinct electronic decoupling

and reduced mutagenicity. This molecule serves as a critical model in photoswitching kinetics

(due to its robust E/Z isomerization) and as a negative control in genotoxicity assays, validating

the structural requirements for azo-dye carcinogenesis.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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Property Data

CAS Registry Number 2835-59-8

IUPAC Name 3-(Phenyldiazenyl)aniline

Synonyms

3-Aminoazobenzene,

-Aminoazobenzene,

-Phenylazoaniline

Molecular Formula

C

H

N

Molecular Weight 197.24 g/mol

SMILES Nc1cccc(N=Nc2ccccc2)c1

InChI Key QPQKUYVSJWQSDY-UHFFFAOYSA-N

Physicochemical Constants[2][7][9]
Parameter Value Notes

Physical State Orange Prisms/Crystals
Distinct from the yellow

needles of the para-isomer.

Melting Point 57.0 °C

Significantly lower than 4-

aminoazobenzene (123–126

°C).

Solubility
Soluble in ethanol, ether,

benzene.[1]
Poorly soluble in water.

pKa (Conjugate Acid) ~2.8
Weakly basic; protonation

occurs at the azo nitrogen.

UV-Vis 318 nm (EtOH) transition. Blue-shifted vs.

para-isomer (385 nm).
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Spectroscopic Characterization
UV-Vis Absorption & Electronic Structure
The position of the amino group critically alters the conjugation pathway.

Transition (318 nm): In 3-aminoazobenzene, the meta-amino group is electronically
decoupled from the azo system compared to the para-isomer. This results in a hypsochromic
(blue) shift, making the spectrum resemble unsubstituted azobenzene (

~320 nm).

Transition (~440 nm): A weak, forbidden band responsible for the orange color.

Photoisomerization: Irradiation at

triggers rapid trans (

)

cis (

) isomerization.

NMR Signature ( H NMR, 300 MHz, CDCl )
3.8 ppm (Broad s, 2H): -NH

protons.

6.8–7.9 ppm (m, 9H): Aromatic protons. The meta-substitution pattern creates a complex
multiplet structure distinct from the AA'BB' system of the para-isomer.

Synthetic Methodology
Direct coupling of benzenediazonium chloride with aniline yields almost exclusively the para-

isomer. Therefore, the synthesis of the meta-isomer requires a selective reduction strategy

starting from 3-nitroazobenzene.

Reaction Scheme
The synthesis proceeds via the Mills Reaction (condensation) followed by the Zinin Reduction.
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Figure 1: Synthetic pathway for 3-aminoazobenzene avoiding para-isomer contamination.

Detailed Protocol
Step 1: Synthesis of 3-Nitroazobenzene

Reagents: Dissolve nitrosobenzene (10 mmol) and 3-nitroaniline (10 mmol) in glacial acetic

acid (20 mL).

Condensation: Stir the mixture at room temperature for 12–24 hours. The solution will darken

as the azo linkage forms.

Workup: Pour the reaction mixture into ice-cold water (100 mL). The crude 3-

nitroazobenzene precipitates as a yellow-orange solid.

Purification: Filter and recrystallize from ethanol. (Yield: ~60–70%).

Step 2: Selective Reduction (Zinin Reduction)
Note: Standard catalytic hydrogenation (H

/Pd-C) may cleave the azo bond to form diamines. Sulfide reduction is preferred for
chemoselectivity.

Preparation: Dissolve 3-nitroazobenzene (5 mmol) in boiling ethanol (30 mL).

Reduction: Add a solution of sodium sulfide nonahydrate (Na

S·9H

O, 15 mmol) in water (5 mL) dropwise to the refluxing solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13684321/docs?utm_src=pdf-body-img#3-phenyldiazenyl-aniline-technical-profile-synthetic-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13684321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux: Continue refluxing for 1–2 hours. Monitor by TLC (disappearance of nitro compound).

Isolation: Cool the mixture and remove ethanol under reduced pressure. Extract the residue

with diethyl ether.

Purification: Wash the ether layer with water, dry over MgSO

, and evaporate. Recrystallize the residue from benzene/petroleum ether to obtain 3-
aminoazobenzene as orange prisms (MP 57 °C).

Biological & Toxicological Profile
Mutagenicity: The "Para-Quinoid" Hypothesis
3-Aminoazobenzene is widely cited in toxicology as a negative control for azo dye

carcinogenicity.

Mechanism of Action (Para): 4-Aminoazobenzene is oxidized by cytochrome P450 to an

-hydroxy intermediate, which esterifies and decomposes into a highly electrophilic nitrenium
ion. This ion is resonance-stabilized by a quinoid structure involving the azo linkage, allowing
it to form DNA adducts (specifically at C8-guanine).

Mechanism of Inactivity (Meta): In 3-aminoazobenzene, the meta position prevents the

resonance delocalization required to stabilize the nitrenium ion intermediate. A quinoid

structure cannot form across the meta position. Consequently, 3-aminoazobenzene is

generally non-mutagenic in Salmonella typhimurium strains (TA98, TA100) where the para-

isomer is positive.

Metabolic Pathway
In vivo, the azo bond is subject to cleavage by azoreductases (hepatic or intestinal flora):

Both metabolites are excreted, but 1,3-phenylenediamine is significantly less carcinogenic than
the split products of "Butter Yellow" (N,N-dimethyl-4-aminoazobenzene).

Applications in Photoswitching
The molecule is a robust photoswitch, utilized when the strong conjugation of para-

aminoazobenzenes is undesirable (e.g., to avoid fluorescence quenching or spectral overlap).
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Figure 2: Reversible photoisomerization cycle of 3-aminoazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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